Cas no 1806898-11-2 (3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine)

• Product Name: 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine
• CAS No: 1806898-11-2
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4854694
• Update Time: 2025-06-14

3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-3-5(11)8(13-2)12-6(4)7(9)10/h3,7H,11H2,1-2H3
• InChI Key： KMHXSNAVKCNEBQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine

Research Brief on 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine (CAS: 1806898-11-2)

3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine (CAS: 1806898-11-2) is a specialized pyridine derivative that has garnered significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of considerable scientific inquiry.

The synthesis of 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic method that significantly improves yield and reduces byproducts. The study emphasized the compound's role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation.

In terms of biological activity, 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine has been investigated for its potential as a building block in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the compound's structural features make it a valuable scaffold for designing selective inhibitors. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific kinase pathways, with promising results in cell-based assays. Further research is underway to explore its pharmacokinetic properties and in vivo efficacy.

Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. Its difluoromethyl group is particularly noteworthy, as it can enhance the bioactivity and stability of pesticidal agents. A 2022 report in Pest Management Science detailed its use in the development of next-generation herbicides, showcasing its ability to target weed-specific enzymes while minimizing environmental impact. These findings underscore the compound's versatility and potential for cross-disciplinary applications.

In conclusion, 3-Amino-6-(difluoromethyl)-2-methoxy-5-methylpyridine (CAS: 1806898-11-2) represents a valuable chemical entity with broad applicability in both pharmaceutical and agrochemical research. Ongoing studies continue to uncover its potential, and its role as a key intermediate in drug discovery is expected to grow. Future research should focus on optimizing its synthetic pathways, elucidating its mechanism of action, and expanding its applications in targeted therapies and sustainable agriculture.